Cas no 2171627-06-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid
• CAS No: 2171627-06-6
• MF: C₂₆H₂₈F₂N₂O₅
• MW: 486.507734298706
• CID: 6019048
• PubChem ID: 165579364
• Update Time: 2025-06-26

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
• 2171627-06-6
• EN300-1534334

• Inchi： 1S/C26H28F2N2O5/c1-2-3-12-22(23(31)30-13-21(24(32)33)26(27,28)15-30)29-25(34)35-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-22H,2-3,12-15H2,1H3,(H,29,34)(H,32,33)
• InChI Key： QYKFIIRNINDRTM-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C(CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 486.19662832g/mol
• Monoisotopic Mass: 486.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid (CAS No. 2171627-06-6)

In the realm of pharmaceutical intermediates and peptide synthesis, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid (CAS No. 2171627-06-6) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and bioconjugation. The compound's unique 4,4-difluoropyrrolidine backbone enhances metabolic stability, making it a sought-after building block for novel therapeutics targeting GPCRs and enzyme inhibitors.

The structural features of this compound include a fluorenylmethyloxycarbonyl (Fmoc) group, which serves as a temporary protecting group for amines during SPPS. This attribute aligns with the growing demand for green chemistry and sustainable synthesis methods, as Fmoc-based strategies reduce hazardous waste compared to traditional Boc protocols. Researchers frequently search for "Fmoc-amino acid applications" or "difluoropyrrolidine benefits in drug design," reflecting the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2171627-06-6 exhibits excellent compatibility with automated peptide synthesizers, addressing the industry's shift toward high-throughput screening. Its hexanoyl linker provides flexibility in constructing peptide-drug conjugates (PDCs), a hot topic in oncology research. Recent publications highlight its role in developing PROTACs (Proteolysis Targeting Chimeras), where the difluoropyrrolidine moiety improves cellular permeability—a frequently searched term in AI-driven drug discovery platforms.

Analytical data for this compound reveals high purity (>98% by HPLC), meeting stringent requirements for GMP-grade intermediates. The carboxylic acid functionality allows straightforward conjugation to resins or biomolecules, answering common queries like "how to modify pyrrolidine derivatives for click chemistry." Stability studies under various pH conditions make it suitable for oral drug formulations, a key consideration in preclinical development workflows.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid represents a versatile tool for researchers exploring peptide therapeutics and structure-activity relationships. Its combination of Fmoc protection, fluorinated heterocycles, and carboxylate reactivity positions it at the forefront of innovations in biopharmaceuticals and precision medicine applications.